Cas no 2190365-13-8 (2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine)

• Product Name: 2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine
• CAS No: 2190365-13-8
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5326570
• Update Time: 2025-06-07

2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-2-[(2-methyl-4-pyrimidinyl)oxy]-
• 2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine

• Inchi： 1S/C14H15N3O/c1-9-16-7-6-13(17-9)18-12-8-10-4-2-3-5-11(10)14(12)15/h2-7,12,14H,8,15H2,1H3
• InChI Key： LVUWDSXOPZFKSH-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC=C2)CC1OC1C=CN=C(C)N=1

Additional information on 2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine

Introduction to 2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine (CAS No. 2190365-13-8)

2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine, identified by the CAS number 2190365-13-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a fused indene ring system linked to a pyrimidine moiety, which is further connected via an oxygen atom, forming an ether linkage. This unique structural arrangement imparts distinct chemical and pharmacological properties that make it a valuable candidate for further investigation.

The indene core of the molecule contributes to its aromaticity and stability, while the pyrimidine segment introduces a nitrogen-rich environment that is commonly associated with biological interactions. The presence of an amine group at the 1-position of the indene ring enhances its reactivity, making it susceptible to various chemical modifications. These characteristics have positioned 2-[(2-methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-amine as a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 2-(methylpyrimidin-4-yl)oxy]-2,3-dihydro-1H-inden-1-am ine align well with the requirements for such modulators. Specifically, the pyrimidine moiety is known to interact with various enzymes and receptors, while the indene ring can serve as a hydrophobic anchor for binding to biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop derivatives with enhanced binding affinity and selectivity. For instance, modifications at the amine group have been explored to improve solubility and metabolic stability, while alterations at the pyrimidine ring have aimed at fine-tuning interactions with specific biological targets.

The CAS number 2190365-13-8 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The compound's entry in chemical databases also includes valuable information such as molecular weight, solubility profiles, and spectroscopic data, which are essential for experimental design and characterization.

Recent advancements in computational chemistry have further highlighted the importance of 2-(methylpyrimidinyl)oxy]-2,3-dihydro-indenamine derivatives. Molecular docking studies have been conducted to predict binding interactions between this compound and various protein targets. These simulations have provided insights into potential mechanisms of action and have guided the development of more potent analogs. Additionally, machine learning models have been trained on large datasets containing similar molecules to predict pharmacokinetic properties and toxicity profiles.

The pharmaceutical industry has shown particular interest in exploring derivatives of indene-pyrimidine hybrids due to their demonstrated preclinical efficacy. Several analogs based on this scaffold have entered clinical trials for conditions ranging from oncology to central nervous system disorders. The success of these early-stage compounds has underscored the importance of CAS no 2190365 13 8 as a starting point for drug discovery efforts.

From a synthetic chemistry perspective, (methylpyrimidin 4 yl oxy)-dihydroindenamine presents an intriguing challenge due to its complex architecture. Researchers have employed multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and metal-catalyzed cross-coupling techniques to construct this molecule efficiently. These synthetic strategies not only contribute to the preparation of this compound but also serve as valuable tools for developing methodologies applicable to other structurally related molecules.

The biological activity of (methylpyrimidinyl oxy)-dihydroindenamine derivatives has been investigated across multiple disease models. Preliminary studies suggest that certain analogs exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Furthermore, some derivatives have shown promise in modulating inflammatory pathways by interacting with cytokine receptors or intracellular signaling proteins. These findings highlight the therapeutic potential of this class of compounds.

In conclusion,(methylpyrimidinyl oxy)-dihydroindenamine (CAS no 2190365 13 8) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with broad applications in human health. As research continues to uncover new biological targets and synthetic methodologies,(methylpyrimidinyl oxy)-dihydroindenamine derivatives will likely remain at the forefront of pharmaceutical innovation.